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Compound of Interest

Compound Name: Guanylthiourea

Cat. No.: B104047 Get Quote

An In-depth Technical Guide to Guanylthiourea
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,

and potential biological significance of guanylthiourea. The information is intended for

researchers, scientists, and professionals involved in drug development and chemical

synthesis.

Core Properties of Guanylthiourea
Guanylthiourea, also known as amidinothiourea, is a small organic compound containing

nitrogen and sulfur. Its fundamental chemical properties are summarized below.
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Property Value References

Molecular Formula C₂H₆N₄S [1][2][3][4]

Molecular Weight 118.16 g/mol [1][2][4][5]

CAS Number 2114-02-5 [1][3][5]

Appearance
White to off-white crystalline

powder
[2][5]

Purity Typically >98.0% [2]

Melting Point 159.5 °C or higher [5]

Solubility

Soluble in methanol, slightly

soluble in water (approx. 3%),

and insoluble in benzene,

toluene, and xylenes (BTXs).

[5]

Experimental Protocols
A common method for the synthesis of guanylthiourea involves the reaction of N-

cyanoguanidine (dicyandiamide) with hydrogen sulfide.[6][7][8] The following protocol is a

generalized procedure based on established methods.

Materials:

N-cyanoguanidine

Hydrogen sulfide (gas)

N-alkylpyrrolidone (e.g., N-methylpyrrolidone) as a solvent[7][8]

Catalyst (e.g., amine, ammonia, or elemental sulfur)[7][8]

Organic solvent for purification (e.g., toluene, methanol)[6][7][8]

Procedure:
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Reaction Setup: Dissolve N-cyanoguanidine in N-alkylpyrrolidone in a reaction vessel

suitable for gas dispersion.

Catalyst Addition: Introduce a catalytic amount of an amine, ammonia, or elemental sulfur to

the mixture.[7][8]

Gaseous reactant introduction: Bubble hydrogen sulfide gas through the solution. The

reaction temperature is typically maintained between 70-120°C.[7][8]

Reaction Monitoring: The reaction progress can be monitored by appropriate analytical

techniques until the desired conversion is achieved.

Product Isolation: Upon completion, the reaction mixture may form an addition compound of

guanylthiourea and the N-alkylpyrrolidone solvent.[7][8] This can be decomposed by

treatment with an organic solvent like toluene to precipitate the crude product.[7][8]

Purification: The crude guanylthiourea can be further purified by recrystallization from a

suitable solvent, such as methanol or an ethanol-water mixture, to yield colorless prisms.[6]

Characterization and Analysis
The synthesized guanylthiourea can be characterized using standard analytical techniques to

confirm its identity and purity:

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are used to elucidate

the molecular structure.[9][10]

Infrared (IR) Spectroscopy: To identify the characteristic functional groups present in the

molecule.[9][11]

Mass Spectrometry (MS): To confirm the molecular weight and fragmentation pattern.[9][10]

Melting Point Analysis: To assess the purity of the synthesized compound.[5]

Elemental Analysis: To determine the elemental composition (C, H, N, S) and compare it with

the calculated values.[6]
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Biological and Chemical Significance
Thiourea derivatives, including guanylthiourea, are recognized for their wide range of

biological activities and applications in chemical synthesis.

Potential Biological Activities:

Antimalarial: Guanylthiourea has been identified as a pharmacophore unit in antifolate

antimalarial agents.[12]

Anticancer: Thiourea derivatives have shown potential as anticancer agents, with some

compounds exhibiting activity against various cancer cell lines.[13][14]

Antiviral: Certain chiral thioureas have demonstrated antiviral activity, for instance, against

the tobacco mosaic virus.[11]

General Antimicrobial: Various thiourea derivatives have been reported to possess

antibacterial and antifungal properties.[15]

Chemical Applications:

Raw Material: Guanylthiourea serves as a raw material for the synthesis of

pharmaceuticals.[5]

Corrosion Inhibitor: It is used in the manufacturing of metal surface treatment agents, such

as rust inhibitors.[5]

Wastewater Treatment: It can be used to remove residual chlorine in wastewater.[5]

Visualized Workflows and Pathways
The following diagrams illustrate the synthesis workflow for guanylthiourea and a conceptual

representation of its potential applications.
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Caption: Workflow for the Synthesis of Guanylthiourea.
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Caption: Conceptual Applications of Guanylthiourea.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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